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Compound of Interest

Compound Name: Indoline-4-ol

Cat. No.: B1587766 Get Quote

Indoline-4-ol (CAS No. 85926-99-4) is a substituted indoline derivative of interest in synthetic

chemistry and drug discovery. As with many specialized research chemicals, comprehensive,

publicly available health and safety data specific to this compound is limited. This guide is

designed for researchers, scientists, and drug development professionals to establish a robust

safety framework when handling Indoline-4-ol.

Given the absence of a dedicated Safety Data Sheet (SDS), this document employs a

precautionary principle. The safety recommendations herein are synthesized from data on

structurally similar compounds, primarily the parent heterocycle, Indoline (CAS No. 496-15-1),

and the related analogue, 4-Hydroxyindole (CAS No. 2380-94-1). The addition of a hydroxyl

group to the indoline scaffold can alter the compound's reactivity, solubility, and toxicological

profile. Therefore, the information presented should be considered a conservative baseline. All

laboratory work must be preceded by a site-specific risk assessment performed by qualified

personnel.

Hazard Identification: An Analogue-Based
Assessment
A definitive GHS classification for Indoline-4-ol is not available. However, by examining the

classifications of its structural relatives, we can infer a potential hazard profile.

Indoline (Parent Compound): Classified as a skin and serious eye irritant. It may also cause

respiratory irritation and is considered harmful if swallowed.[1][2][3][4]
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4-Hydroxyindole (Analogue): Similarly classified as causing skin irritation (H315), serious eye

irritation (H319), and potential respiratory irritation (H335).[5]

Based on this analogue data, it is prudent to handle Indoline-4-ol as a compound that is, at

minimum:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

The physical form of Indoline-4-ol is reported as a light yellow to brown solid.[6] This solid

nature may present an inhalation hazard if the material is a fine powder that can become

airborne.

Table 1: Inferred Hazard Profile for Indoline-4-ol
Hazard Class

GHS Hazard Statement
(Inferred)

Basis for Inference

Acute Toxicity, Oral H302: Harmful if swallowed Indoline, 4-Hydroxyindole[2][7]

Skin Corrosion/Irritation H315: Causes skin irritation Indoline, 4-Hydroxyindole[1][5]

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation
Indoline, 4-Hydroxyindole[1][5]

STOT, Single Exposure
H335: May cause respiratory

irritation
Indoline, 4-Hydroxyindole[1][5]

Precautionary Handling and Storage
The causality behind stringent handling protocols is the prevention of exposure through dermal,

ocular, and inhalation routes. Given the irritant nature of its analogues, all handling of Indoline-
4-ol should occur with appropriate engineering controls.
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Engineering Controls and Safe Handling Workflow
The primary engineering control for handling solid Indoline-4-ol is a certified chemical fume

hood to minimize inhalation exposure.[8]

Protocol for Handling Solid Indoline-4-ol:

Preparation: Designate a specific area within a chemical fume hood for the procedure.

Ensure all necessary equipment (spatulas, weigh boats, glassware) and personal protective

equipment are readily available.

Weighing: If possible, use a balance within the fume hood. If an external balance must be

used, transfer the solid in a sealed container. Tare the container on the balance before

opening. Open and handle the container only within the fume hood.

Dispensing: Use spatulas to carefully transfer the solid. Avoid any actions that could

generate dust, such as dropping material from a height.

Dissolution: When preparing solutions, add the solvent to the solid slowly to prevent

splashing.[8]

Post-Handling: Tightly seal the source container. Decontaminate all surfaces within the fume

hood and any equipment used. Wash hands and any exposed skin thoroughly after handling.

[1]
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Caption: Workflow for handling chemicals with limited safety data.

Storage Conditions
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Proper storage is critical to maintaining the integrity of the compound and ensuring safety.

Temperature: Store at 2-8°C.[6]

Atmosphere: Keep in a tightly closed container in a dry, cool, and well-ventilated place.[1][9]

Light: Protect from light.[6]

Incompatibilities: Store away from strong oxidizing agents.[1][9]

Exposure Control & Personal Protective Equipment
(PPE)
The selection of PPE is dictated by the anticipated hazards.[10] The principle of using multiple,

chemically resistant barriers is a self-validating system to prevent exposure.[8][11]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Given that

no specific permeation data exists for Indoline-4-ol, double-gloving is a recommended best

practice, especially for prolonged handling.[8] Always inspect gloves before use and wash

them before removal.[11]

Eye and Face Protection: Chemical safety goggles that fit snugly are mandatory.[10] In

situations where splashing is possible (e.g., dissolving the compound or transferring

solutions), a face shield should be worn in addition to goggles.[12]

Skin and Body Protection: A lab coat must be worn and kept fully fastened. For procedures

with a higher risk of spillage, consider a chemical-resistant apron. Wear long pants and

closed-toe shoes.[11]

Respiratory Protection: If work cannot be conducted in a fume hood or if dust generation is

unavoidable, a NIOSH-approved respirator with an appropriate particulate filter is required.

[9][11] A full respiratory protection program, including fit testing, should be in place.
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Caption: Decision tree for selecting appropriate PPE.
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Emergency Procedures: First Aid & Spill Response
Rapid and correct response to an exposure or spill is critical. The following measures are

based on standard protocols for irritants and orally toxic compounds.[1][13][14]

First Aid Measures
Protocol for Emergency Response:

General Advice: Move the victim out of the dangerous area. Show this safety guide to the

attending physician. First responders should protect themselves from exposure.[14][15]

If Inhaled: Move the person into fresh air.[13] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1][15]

In Case of Skin Contact: Immediately remove all contaminated clothing.[15] Wash the

affected area with plenty of soap and water for at least 15 minutes.[1][14] If skin irritation

persists, get medical advice.[13]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

also under the eyelids.[1] Remove contact lenses if present and easy to do.[13] Continue

rinsing and seek immediate medical attention from an ophthalmologist.

If Swallowed: Do NOT induce vomiting.[15] Rinse mouth thoroughly with water.[13] Never

give anything by mouth to an unconscious person.[14] Call a POISON CENTER or doctor

immediately.[9]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel.[13] Wear the full PPE described in

Section 3, including respiratory protection. Avoid breathing dust or vapors.

Containment and Cleaning: For a solid spill, carefully sweep or shovel the material into a

suitable, labeled container for disposal.[9] Avoid generating dust. Moisten the material

slightly with water if necessary to prevent it from becoming airborne. For a solution spill,

absorb with an inert material (e.g., sand, vermiculite) and place in a sealed container for

disposal.[1]
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Environmental Precautions: Do not let the product enter drains or waterways.[13][16]

Fire and Explosion Hazard Data
While specific data for Indoline-4-ol is unavailable, information for Indoline suggests it is a

combustible liquid.[17] Solid reagents can also pose a fire risk.

Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon

dioxide (CO2).[13]

Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may spread the fire.

[13]

Hazardous Combustion Products: During a fire, irritating and toxic gases may be generated,

including carbon oxides (CO, CO2) and nitrogen oxides (NOx).[9][15]

Advice for Firefighters: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1][15]

Toxicological and Ecological Information
Toxicological Profile: The toxicological properties of Indoline-4-ol have not been fully

investigated.[9] Based on analogue data, it is presumed to be an irritant to the skin, eyes,

and respiratory system, and may be harmful if ingested.[1][5] No information is available

regarding its potential for carcinogenicity, mutagenicity, or reproductive toxicity.[1][9]

Ecological Profile: The ecotoxicity of Indoline-4-ol is unknown. However, the related

compound Indole is classified as very toxic to aquatic life.[16][18] As a precautionary

measure, Indoline-4-ol should not be released into the environment. All waste must be

handled as hazardous chemical waste and disposed of according to local, state, and federal

regulations.[1][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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